Cas no 1824422-30-1 (1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester
• CAS No: 1824422-30-1
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• MDL: MFCD24542228
• CID: 5246060
• PubChem ID: 130004016
• Update Time: 2025-05-30

1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester

• MDL： MFCD24542228
• Inchi： 1S/C11H19NO6/c1-11(2,3)18-10(17)12-4-6(9(15)16)8(14)7(13)5-12/h6-8,13-14H,4-5H2,1-3H3,(H,15,16)
• InChI Key： SJUUFBOXRIJGML-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)C(O)C(C(O)=O)C1

Additional information on 1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester

Recent Advances in the Study of 1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester (CAS: 1824422-30-1)

The compound 1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester (CAS: 1824422-30-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the piperidine ring and hydroxyl groups, make it a versatile scaffold for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases. The tert-butyl ester group further enhances its stability, making it suitable for various chemical modifications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of potent gamma-secretase modulators. These modulators have shown promise in the treatment of Alzheimer's disease by selectively reducing the production of amyloid-beta peptides. The study reported a high yield and purity of the final product, underscoring the compound's utility in complex synthetic pathways.

Another area of interest is the compound's potential application in cancer therapy. Preliminary in vitro studies have revealed its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, although further research is needed to elucidate the exact molecular targets.

Despite these promising findings, challenges remain in the large-scale production and optimization of this compound. Recent advancements in catalytic methods and green chemistry approaches have shown potential in addressing these issues. For instance, a study published in Organic Process Research & Development reported an improved synthetic route that reduces the use of hazardous reagents and minimizes waste generation.

In conclusion, 1,3-Piperidinedicarboxylic acid, 4,5-dihydroxy-, 1-(1,1-dimethylethyl) ester (CAS: 1824422-30-1) represents a valuable building block in medicinal chemistry with diverse applications. Ongoing research is expected to further explore its therapeutic potential and optimize its synthesis for industrial-scale production. The compound's unique properties position it as a promising candidate for the development of next-generation pharmaceuticals.